10.1039/B511229J | Matrix isolation and computational study of the photochemistry of p-azidoaniline†

Matrix isolation and computational study of the photochemistry of p-azidoaniline†

Physical Chemistry Chemical Physics Pub Date: 2005-12-15 DOI: 10.1039/B511229J

Abstract

The photochemistry of p-azidoaniline was studied in argon matrices in the absence and presence of oxygen. With the help of quantum chemical calculations we were able to characterize the triplet p-aminophenylnitrene as well as the cis- and trans-p-aminophenylnitroso oxides. It was found that the latter two isomers can be interconverted by selective irradiation and that they are ultimately converted into p-nitroaniline. Although restricted wavefunctions of the nitroso oxides are unstable, CASSCF calculations turned up no evidence for the claimed diradical character of these compounds. Also we found no evidence for dioxaziridines as intermediates of the conversion of the nitroso oxides to p-nitroaniline.

Share View Original Text

Recommended Literature

[1] Large perpendicular magnetic anisotropy of transition metal dimers driven by polarization switching of a two-dimensional ferroelectric In2Se3 substrate† Wen Qiao,Deyou Jin,Wenbo Mi,Dunhui Wang,Shiming Yan,Xiaoyong Xu,Tiejun ZhouPhys. Chem. Chem. Phys., 2022,24, 21966-21974 10.1039/D2CP01864K
[2] Optical properties of porcine dermis in the mid-infrared absorption band of glucose Arthur Schönhals,Hans Tholl,Mathias Glasmacher,Niels Kröger-Lui,Annemarie Pucci,Wolfgang PetrichAnalyst, 2017,142, 1235-1243 10.1039/C6AN01757F
[3] In situ laser irradiation: the kinetics of the changes in the nonlinear/linear optical parameters of As50Se40Sb10 thin films for photonic applications D. Sahoo,P. Priyadarshini,R. Dandela,D. Alagarasan,R. Ganesan,S. Varadharajaperumal,R. NaikRSC Adv., 2021,11, 16015-16025 10.1039/D1RA02368C
[4] 2D and 3D bimetallic oxalate-based ferromagnets prepared by insertion of different FeIII spin crossover complexes† Eugenio Coronado,Maurici López-JordàDalton Trans., 2010,39, 4903-4910 10.1039/C001067G
[5] Metal-free synthesis of aminomethylated imidazoheterocycles: dual role of tert-butyl hydroperoxide as both an oxidant and a methylene source† Om P. S. Patel,Nitesh Kumar Nandwana,Ajay Kumar Sah,Anil KumarOrg. Biomol. Chem., 2018,16, 8620-8628 10.1039/C8OB02432D
[6] Atom-economical synthesis of bicyclo[3.1.0]hexane silanes by gold-catalyzed Si–H bond insertion reaction of 1,6-enynes with hydrosilanes† Guanghui Wang,Yongqiang Wang,Zengzeng Li,Gang Liu,Ximei ZhaoOrg. Chem. Front., 2023,10, 5705-5709 10.1039/D3QO01112G
[7] Polymorphic Ln(iii) and BPTC-based porous metal–organic frameworks with visible, NIR photoluminescent and magnetic properties† Liying Zhang,Tianyou Song,Jianing Xu,Jiayin Sun,Shuangli Zeng,Yuncong Wu,Yong Fan,Li WangCrystEngComm, 2014,16, 2440-2451 10.1039/C3CE42181C
[8] Coordinated water molecule-induced solid-state superprotonic conduction by a highly scalable and pH-stable coordination polymer (CP)† Rupam Sahoo,Shaozhen Luo,Naresh Kumar Pendyala,Santanu Chand,Zhi-Hua Fu,Madhab C. DasMater. Chem. Front., 2023,7, 3373-3381 10.1039/D3QM00007A
[9] Novel compatible system of [C2OHmim][OAc]-cellulases for the in situhydrolysis of lignocellulosic biomass Lu Li,Juan Xie,Shitao Yu,Zhongliang Su,Shiwei Liu,Fusheng Liu,Congxia Xie,Baoquan ZhangRSC Adv., 2012,2, 11712-11718 10.1039/C2RA22128D
[10] Spatial and temporal distributions of contaminants emitted because of Chinese New Year's Eve celebrations in Wuhan Ge Han,Wei Gong,J. H. Quan,Jun Li,Miao ZhangEnviron. Sci.: Processes Impacts, 2014,16, 916-923 10.1039/C3EM00588G

Matrix isolation and computational study of the photochemistry of p-azidoaniline†

Abstract

Recommended Literature

Journal Name：Physical Chemistry Chemical Physics

Research Products